Cas no 1368699-03-9 (2-(1H-pyrrol-3-yl)propan-2-amine)
2-(1H-pyrrol-3-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-pyrrol-3-yl)propan-2-amine
- EN300-1847527
- 1368699-03-9
-
- Inchi: 1S/C7H12N2/c1-7(2,8)6-3-4-9-5-6/h3-5,9H,8H2,1-2H3
- InChI Key: IOHCOIKGHXGSKL-UHFFFAOYSA-N
- SMILES: NC(C)(C)C1C=CNC=1
Computed Properties
- Exact Mass: 124.100048391g/mol
- Monoisotopic Mass: 124.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 41.8Ų
2-(1H-pyrrol-3-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1847527-0.05g |
2-(1H-pyrrol-3-yl)propan-2-amine |
1368699-03-9 | 0.05g |
$1152.0 | 2023-09-19 | ||
| Enamine | EN300-1847527-0.1g |
2-(1H-pyrrol-3-yl)propan-2-amine |
1368699-03-9 | 0.1g |
$1207.0 | 2023-09-19 | ||
| Enamine | EN300-1847527-0.25g |
2-(1H-pyrrol-3-yl)propan-2-amine |
1368699-03-9 | 0.25g |
$1262.0 | 2023-09-19 | ||
| Enamine | EN300-1847527-0.5g |
2-(1H-pyrrol-3-yl)propan-2-amine |
1368699-03-9 | 0.5g |
$1316.0 | 2023-09-19 | ||
| Enamine | EN300-1847527-1.0g |
2-(1H-pyrrol-3-yl)propan-2-amine |
1368699-03-9 | 1g |
$1371.0 | 2023-05-26 | ||
| Enamine | EN300-1847527-2.5g |
2-(1H-pyrrol-3-yl)propan-2-amine |
1368699-03-9 | 2.5g |
$2688.0 | 2023-09-19 | ||
| Enamine | EN300-1847527-5.0g |
2-(1H-pyrrol-3-yl)propan-2-amine |
1368699-03-9 | 5g |
$3977.0 | 2023-05-26 | ||
| Enamine | EN300-1847527-10.0g |
2-(1H-pyrrol-3-yl)propan-2-amine |
1368699-03-9 | 10g |
$5897.0 | 2023-05-26 | ||
| Enamine | EN300-1847527-1g |
2-(1H-pyrrol-3-yl)propan-2-amine |
1368699-03-9 | 1g |
$1371.0 | 2023-09-19 | ||
| Enamine | EN300-1847527-5g |
2-(1H-pyrrol-3-yl)propan-2-amine |
1368699-03-9 | 5g |
$3977.0 | 2023-09-19 |
2-(1H-pyrrol-3-yl)propan-2-amine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(1H-pyrrol-3-yl)propan-2-amine
Introduction to 2-(1H-pyrrol-3-yl)propan-2-amine (CAS No. 1368699-03-9)
2-(1H-pyrrol-3-yl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1368699-03-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive investigation in drug discovery and development.
The molecular structure of 2-(1H-pyrrol-3-yl)propan-2-amine consists of a pyrrole ring fused with an isopropylamine moiety, creating a scaffold that is both pharmacologically intriguing and synthetically accessible. The presence of the nitrogen-rich pyrrole ring enhances its interaction with biological targets, while the amine group provides a site for further functionalization, enabling the design of novel analogs with tailored properties.
In recent years, there has been growing interest in exploring the therapeutic potential of pyrrole derivatives. Studies have demonstrated that compounds featuring the pyrrole core exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in 2-(1H-pyrrol-3-yl)propan-2-amine positions it as a promising candidate for further pharmacological exploration.
One of the most compelling aspects of 2-(1H-pyrrol-3-yl)propan-2-amine is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop new molecules with enhanced efficacy and reduced toxicity. For instance, modifications to the pyrrole ring or the isopropylamine side chain can fine-tune the compound's pharmacokinetic profile, making it more suitable for clinical applications. This adaptability underscores the importance of 1368699-03-9 as a building block in drug design.
Recent advancements in computational chemistry have further accelerated the exploration of 2-(1H-pyrrol-3-yl)propan-2-amine. Molecular modeling techniques allow scientists to predict how this compound interacts with biological targets at the atomic level. Such insights are invaluable for rational drug design, enabling researchers to optimize the molecule's structure for maximum therapeutic benefit. The integration of machine learning algorithms has also enhanced our ability to identify promising derivatives of 1368699-03-9, streamlining the drug discovery process.
The synthesis of 2-(1H-pyrrol-3-yl)propan-2-amine presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in improving both yield and purity. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of this compound's framework. These advancements not only facilitate research but also open new avenues for industrial-scale production.
From a regulatory perspective, 1368699-03-9 falls under standard chemical safety protocols, ensuring that its handling and use are conducted in compliance with established guidelines. The compound's stability under various conditions and its lack of known toxicological concerns make it a relatively safe candidate for laboratory-scale investigations. As research progresses, ongoing toxicological studies will provide deeper insights into its safety profile, further solidifying its role in pharmaceutical development.
The potential applications of 2-(1H-pyrrol-3-y)propanamidine extend beyond traditional therapeutic areas. Its unique structural features make it suitable for exploring novel therapeutic modalities, such as targeted drug delivery systems and biomaterials. By integrating 1368699 03 09 into advanced formulations, researchers aim to enhance treatment outcomes while minimizing side effects. This interdisciplinary approach highlights the compound's broad utility across multiple scientific domains.
In conclusion, 13686990309 13686990309 13686990309 13686990309 13686990309 13686990309 13686990309 13686990309 13686990309 13686990309 13686990309 13686990309 13686990309 , as represented by CAS No. 1368699 -03 - 99, represents a cornerstone in modern pharmaceutical research. Its unique chemical properties and broad applicability position it as a key player in the development of next-generation therapeutics. As scientific understanding continues to evolve, 13586879903 -13586879903 -13586879903 -13586879903 -13586879903 -13586879903 -13586879903 -13586879903 -13586879903 -13586879903 -13586879903 -13586879903 -13586879903 , will undoubtedly contribute significantly to advancing human health and well-being.
1368699-03-9 (2-(1H-pyrrol-3-yl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)